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Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539 Get Quote

Essential Safety and Handling Guide for
Dimethylamine-13C2
This guide provides immediate safety, handling, and disposal information for Dimethylamine-
13C2, tailored for researchers, scientists, and drug development professionals. The following

procedures are designed to ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Exposure Limits
Dimethylamine-13C2, as an isotopically labeled form of dimethylamine, should be handled

with the same precautions as the unlabeled compound. Dimethylamine is a flammable gas or

liquid that can cause severe skin burns, eye damage, and respiratory irritation.[1][2]
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Property Value Source

OSHA PEL (8-hr TWA) 10 ppm [1]

NIOSH REL (10-hr TWA) 10 ppm [1]

ACGIH TLV (8-hr TWA) 5 ppm [1]

ACGIH STEL (15-min) 15 ppm [1]

Flash Point -6.7 °C (closed cup) [3]

Melting Point
170-173 °C (hydrochloride

salt)
[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure risk. The following equipment

should be worn at all times when handling Dimethylamine-13C2.
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Equipment Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.[4]

Protects against splashes and

vapors that can cause severe

eye irritation or damage.[1][4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Nitrile rubber).

Prevents skin contact, which

can cause irritation and burns.

[1][5] Always inspect gloves

before use and use proper

removal techniques.

Body Protection

Protective clothing, such as a

lab coat or chemical-resistant

suit.[1][6]

Provides a barrier against skin

contact with spills or splashes.

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood. If ventilation is

inadequate or for higher

concentrations, a NIOSH-

approved respirator with an

appropriate cartridge is

necessary.

Protects against inhalation of

harmful and irritating vapors.[1]

[5]

Safe Handling Workflow

Caption: Step-by-step workflow for the safe handling of Dimethylamine-13C2.

Emergency Procedures
Immediate and appropriate action during an emergency is crucial to minimizing harm.
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 30 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with large

amounts of soap and water.[1] Remove

contaminated clothing.[1] Seek immediate

medical attention.[1]

Inhalation

Move the individual to fresh air.[6] If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2]

Spill

Evacuate personnel from the area.[1] Remove

all ignition sources.[1] Absorb the spill with an

inert material such as vermiculite, dry sand, or

earth and place it in a sealed container for

disposal.[1] Ventilate the area and wash the spill

site after material pickup is complete.[1]

Disposal Plan
Proper disposal of Dimethylamine-13C2 and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste containing Dimethylamine-13C2 must be treated as

hazardous waste.

Containerization: Collect all chemical waste in a designated, properly labeled, and sealed

container.[1] Do not mix with other waste streams.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.
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Contaminated Materials: Any materials, such as gloves, absorbent pads, and glassware that

have come into contact with Dimethylamine-13C2 should be disposed of as hazardous

waste.

Disposal Workflow

Caption: Procedural flow for the proper disposal of Dimethylamine-13C2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. produkte.linde-gas.at [produkte.linde-gas.at]

3. Dimethylamine-13C2,15N 13C 99atom , 15N 98atom 768385-39-3 [sigmaaldrich.com]

4. americanchemistry.com [americanchemistry.com]

5. airgas.com [airgas.com]

6. akkim.com.tr [akkim.com.tr]

To cite this document: BenchChem. [Personal protective equipment for handling
Dimethylamine-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12682539#personal-protective-equipment-for-
handling-dimethylamine-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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